Cas no 1804945-89-8 (3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804945-89-8
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4842079
• Update Time: 2025-10-28

3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C9H7BrF3NO4/c1-17-7-4(2-10)6(8(15)16)14-3-5(7)18-9(11,12)13/h3H,2H2,1H3,(H,15,16)
• InChI Key： XEAWXHNKHVJELA-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=NC=C(C=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 68.6

Additional information on 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid

Professional Introduction to 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic Acid (CAS No. 1804945-89-8)

3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804945-89-8) is a highly versatile and significant compound in the field of pharmaceutical and chemical research. This heterocyclic compound features a pyridine core substituted with functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromomethyl and trifluoromethoxy groups provides unique reactivity, enabling diverse chemical transformations that are crucial for developing novel therapeutic agents.

The compound's structure, characterized by a pyridine ring with substituents at the 3rd, 4th, and 5th positions, offers a rich scaffold for medicinal chemistry applications. The bromomethyl group at the 3-position is particularly noteworthy, as it serves as a reactive handle for nucleophilic substitution reactions, allowing for the introduction of various functional moieties. This reactivity is instrumental in constructing complex molecular architectures, which is often required in drug discovery processes.

The trifluoromethoxy group at the 5-position introduces electron-withdrawing properties to the pyridine ring, influencing its electronic characteristics and potentially enhancing binding interactions with biological targets. This substitution pattern is frequently employed in medicinal chemistry to modulate pharmacokinetic properties and improve metabolic stability of drug candidates. The combination of these two distinct functional groups makes 3-(bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid a compelling building block for synthetic chemists.

In recent years, there has been growing interest in the development of fluorinated heterocycles due to their enhanced biological activity and improved pharmacological profiles. The incorporation of fluorine atoms into drug molecules can lead to increased lipophilicity, reduced metabolic degradation, and improved binding affinity to biological targets. The trifluoromethoxy group in this compound exemplifies such an application, making it a valuable component in the design of next-generation pharmaceuticals.

The pharmaceutical industry has increasingly leveraged this compound in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Kinase inhibitors often require precise molecular targeting, and the structural features of 3-(bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid make it an ideal candidate for such applications. Researchers have utilized its reactive sites to develop novel inhibitors that exhibit high selectivity and potency against specific kinases.

The synthetic methodologies involving 3-(bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid have been extensively explored in academic and industrial settings. Researchers have developed efficient protocols for introducing various functional groups at different positions on the pyridine ring, facilitating the construction of complex molecular structures. These synthetic strategies have been instrumental in accelerating drug discovery programs and bringing new therapeutic agents to market.

The compound's versatility also extends to its application in material science and agrochemicals. The unique combination of functional groups makes it a suitable candidate for developing advanced materials with tailored properties. Additionally, its reactivity allows for the synthesis of novel agrochemicals that offer improved efficacy against pests while maintaining environmental safety.

In conclusion, 3-(Bromomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804945-89-8) is a multifaceted compound with broad applications in pharmaceuticals, material science, and agrochemicals. Its structural features and reactivity make it an invaluable intermediate for synthetic chemists, enabling the development of novel bioactive molecules with enhanced biological activity and improved pharmacological profiles. As research continues to uncover new applications for this compound, its significance in advancing scientific innovation is likely to grow even further.